Cas no 861210-87-9 (4-(4-methoxybenzenesulfonyl)-2-methyl-4,5-dihydro-1,3,4-benzoxadiazepin-5-one)

• Product Name: 4-(4-methoxybenzenesulfonyl)-2-methyl-4,5-dihydro-1,3,4-benzoxadiazepin-5-one
• CAS No: 861210-87-9
• CID: 4661701
• Update Time: 2025-10-30

4-(4-methoxybenzenesulfonyl)-2-methyl-4,5-dihydro-1,3,4-benzoxadiazepin-5-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-methoxybenzenesulfonyl)-2-methyl-4,5-dihydro-1,3,4-benzoxadiazepin-5-one

Additional information on 4-(4-methoxybenzenesulfonyl)-2-methyl-4,5-dihydro-1,3,4-benzoxadiazepin-5-one

Introduction to 4-(4-methoxybenzenesulfonyl)-2-methyl-4,5-dihydro-1,3,4-benzoxadiazepin-5-one and Its Significance in Modern Chemical Research

The compound with the CAS number 861210-87-9, identified as 4-(4-methoxybenzenesulfonyl)-2-methyl-4,5-dihydro-1,3,4-benzoxadiazepin-5-one, represents a fascinating molecule in the realm of chemical biology and pharmaceutical development. This compound belongs to the benzoxadiazepine class, a scaffold that has garnered significant attention due to its diverse pharmacological properties and potential therapeutic applications. The structural features of this molecule, particularly the presence of a 4-methoxybenzenesulfonyl group and a methyl substituent on the dihydrobenzoxadiazepine core, contribute to its unique chemical and biological characteristics.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for their applications in medicinal chemistry. The benzoxadiazepine framework has been extensively studied for its role in modulating various biological pathways. Specifically, derivatives of benzoxadiazepine have shown promise in the development of drugs targeting neurological disorders, inflammatory conditions, and even certain types of cancer. The 4-(4-methoxybenzenesulfonyl)-2-methyl-4,5-dihydro-1,3,4-benzoxadiazepin-5-one structure is particularly intriguing due to its ability to interact with multiple biological targets simultaneously.

One of the most compelling aspects of this compound is its potential as an inhibitor of enzymes involved in cell signaling pathways. The 4-methoxybenzenesulfonyl moiety is known for its ability to act as a strong electrophile, which can facilitate interactions with nucleophilic sites on target proteins. This property makes it an attractive candidate for designing molecules that can modulate enzyme activity in a highly specific manner. Furthermore, the methyl group at the 2-position of the dihydrobenzoxadiazepine ring can influence the electronic distribution of the molecule, thereby affecting its binding affinity and selectivity.

Recent studies have begun to explore the pharmacokinetic properties of this compound. The benzoxadiazepine core is generally well-tolerated by biological systems, which suggests that derivatives like 4-(4-methoxybenzenesulfonyl)-2-methyl-4,5-dihydro-1,3,4-benzoxadiazepin-5-one may exhibit favorable pharmacokinetic profiles. This is particularly important for drug development, where efficacy must be balanced with safety and bioavailability. Computational modeling has been employed to predict how this molecule might interact with biological targets at the molecular level. These simulations have provided valuable insights into potential binding modes and have helped guide further optimization efforts.

The synthesis of 4-(4-methoxybenzenesulfonyl)-2-methyl-4,5-dihydro-1,3,4-benzoxadiazepin-5-one presents an interesting challenge due to its complex structure. Traditional synthetic routes often involve multi-step processes that require careful control over reaction conditions to ensure high yields and purity. However, advances in synthetic methodology have made it possible to streamline these processes significantly. For instance, catalytic methods have been developed that allow for more efficient transformations while minimizing waste. These innovations are crucial for making such compounds more accessible for further research and development.

In terms of biological activity, preliminary studies suggest that 4-(4-methoxybenzenesulfonyl)-2-methyl-4,5-dihydro-1,3,4-benzoxadiazepin-5-one may exhibit inhibitory effects on certain enzymes associated with inflammation and cell proliferation. These activities are particularly relevant given the increasing recognition of inflammation's role in various diseases. Additionally, the compound's ability to cross the blood-brain barrier has been investigated in some models, raising possibilities for its use in treating neurological conditions. While these findings are promising, further research is needed to fully elucidate its mechanism of action and therapeutic potential.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Techniques such as molecular dynamics simulations and quantum mechanical calculations have provided detailed insights into how it interacts with biological targets at an atomic level. These tools have allowed researchers to predict not only binding affinities but also how the molecule might undergo conformational changes upon binding. Such information is invaluable for designing next-generation derivatives with improved properties.

As research continues to evolve，the applications of compounds like 861210-87-9 are likely to expand significantly。 The benzoxadiazepine scaffold offers a rich structural platform for innovation，and modifications such as those seen in 4-(4-methoxybenzenesulfonyl)-2-methyl-4，5-dihydro-l，3，4-benzoxadiazepin-l-SOme highlight just how versatile this class of molecules can be。 Whether used as leads for new drug candidates or as tools for understanding biological processes，this compound represents an important contribution to chemical biology。